76-05-1

Trifluoroacetic acid

In Stock

• CAS RN:
• 76-05-1

• Formula:
• C2HF3O2
  CF3COOH
  C2HF3O2

• InChI:
• InChI=1S/C2HF3O2/c3-2(4,5)1(6)7/h(H,6,7)

• InChIKey:
• DTQVDTLACAAQTR-UHFFFAOYSA-N

• Trifluoroacetic acid is a phytotoxic compound belonging to the class of perfluorinated acids (PFAs). It is an environmental contaminant, which contributes to the organo-fluorine burden in surface and ground waters.
  Accurate analytic results in UV/VIS and infrared spectroscopy depend on the use of very pure solvents for sample preparation. The Uvasol< TMSYMBOL> < /TMSYMBOL>  solvents range has been specially designed for spectroscopy and other applications requiring solvents of the highest spectral purity. The refinement process allows a greater degree of security in applications and avoids misinterpretation of analytical results caused by traces of UV, IR and fluorescence contamination. Uvasol< TMSYMBOL> < /TMSYMBOL>  solvents offer best UV transmittance. In all specifications the minimum transmittance for 5 t...

cis-1,3-Cyclopentanedicarboxylic acid

In Stock

• CAS RN:
• 876-05-1

• Formula:
• C7H10O4

• InChI:
• InChI=1S/C7H10O4/c8-6(9)4-1-2-5(3-4)7(10)11/h4-5H,1-3H2,(H,8,9)(H,10,11)/t4-,5+

• InChIKey:
• LNGJOYPCXLOTKL-SYDPRGILSA-N

• Cis-1,3-Cyclopentanedicarboxylic acid, also known as Cis-1,3-Cyclopentanedicarboxylic acid, is a useful research compound. Its molecular formula is C7H10O4 and its molecular weight is 158.15 g/mol. The purity is usually 95%.

N-(2-furylmethyl)-2-({[4-(methylthio)phenyl]sulfonyl}amino)benzamide

In Stock

• CAS RN:
• 5476-05-1

• Formula:
• C19H18N2O4S2

• InChI:
• InChI=1S/C19H18N2O4S2/c1-26-15-8-10-16(11-9-15)27(23,24)21-18-7-3-2-6-17(18)19(22)20-13-14-5-4-12-25-14/h2-12,21H,13H2,1H3,(H,20,22)

• InChIKey:
• IHCJNPCEDORBQE-UHFFFAOYSA-N

• N-(2-furylmethyl)-2-({[4-(methylthio)phenyl]sulfonyl}amino)benzamide is a useful research compound. Its molecular formula is C19H18N2O4S2 and its molecular weight is 402.5 g/mol. The purity is usually 95%.

N-[2-(2-furyl)-1-(5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)vinyl]-4-methylbenzamide

In Stock

• CAS RN:
• 5876-05-1

• Formula:
• C16H14N4O2S

• InChI:
• InChI=1S/C16H14N4O2S/c1-10-4-6-11(7-5-10)15(21)17-13(9-12-3-2-8-22-12)14-18-16(23)20-19-14/h2-9H,1H3,(H,17,21)(H2,18,19,20,23)/b13-9-

• InChIKey:
• YBIYFFXYDYFWSA-LCYFTJDESA-N

• N-[2-(2-furyl)-1-(5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)vinyl]-4-methylbenzamide is a useful research compound. Its molecular formula is C16H14N4O2S and its molecular weight is 326.4 g/mol. The purity is usually 95%.

Hydrazinecarbothioamide, 2-methyl-2-phenyl-

In Stock

• CAS RN:
• 21076-05-1

• Formula:
• C8H11N3S

• InChI:
• InChI=1S/C8H11N3S/c1-11(10-8(9)12)7-5-3-2-4-6-7/h2-6H,1H3,(H3,9,10,12)

• InChIKey:
• KFRXCYIHFXWBBF-UHFFFAOYSA-N

• Hydrazinecarbothioamide, 2-methyl-2-phenyl- is a useful research compound. Its molecular formula is C8H11N3S and its molecular weight is 181.26. The purity is usually 95%.

2-Nitrobenzene-1,4-diamine hydrochloride

• CAS RN:
• 71776-05-1

• Formula:
• C6H8ClN3O2

• InChI:
• InChI=1S/C6H7N3O2.ClH/c7-4-1-2-5(8)6(3-4)9(10)11;/h1-3H,7-8H2;1H

• InChIKey:
• IWNDREUSBZJFSI-UHFFFAOYSA-N

• 2-Nitrobenzene-1,4-diamine hydrochloride is a useful research compound. Its molecular formula is C6H8ClN3O2 and its molecular weight is 189.60 g/mol. The purity is usually 95%.

Butanoic acid, 4-((4-(4-chlorophenyl)-2-thiazolyl)amino)-4-oxo-

Usually In Stock

• CAS RN:
• 71576-05-1

• Formula:
• C13H11ClN2O3S

• InChI:
• InChI=1S/C13H11ClN2O3S/c14-9-3-1-8(2-4-9)10-7-20-13(15-10)16-11(17)5-6-12(18)19/h1-4,7H,5-6H2,(H,18,19)(H,15,16,17)

• InChIKey:
• WPLOAXKRIROSCH-UHFFFAOYSA-N

• Butanoic acid, 4-((4-(4-chlorophenyl)-2-thiazolyl)amino)-4-oxo- is a useful research compound. Its molecular formula is C13H11ClN2O3S and its molecular weight is 310.76 g/mol. The purity is usually 95%.

4-Amino-3-bromo-5-(trifluoromethyl)benzoic acid

In Stock

• CAS RN:
• 97776-05-1

• Formula:
• C8H5BrF3NO2

• InChI:
• InChI=1S/C8H5BrF3NO2/c9-5-2-3(7(14)15)1-4(6(5)13)8(10,11)12/h1-2H,13H2,(H,14,15)

• InChIKey:
• FJSVZFGLPVHCGT-UHFFFAOYSA-N

• 4-Amino-3-bromo-5-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C8H5BrF3NO2 and its molecular weight is 284.03 g/mol. The purity is usually 95%.

3-allyl-6-(trifluoromethyl)-2,4(1H,3H)-pyrimidinedione

In Stock

• CAS RN:
• 26676-05-1

• Formula:
• C8H7F3N2O2

• InChI:
• InChI=1S/C8H7F3N2O2/c1-2-3-13-6(14)4-5(8(9,10)11)12-7(13)15/h2,4H,1,3H2,(H,12,15)

• InChIKey:
• SDQYJWPRPXEKDK-UHFFFAOYSA-N

• 3-allyl-6-(trifluoromethyl)-2,4(1H,3H)-pyrimidinedione is a useful research compound. Its molecular formula is C8H7F3N2O2 and its molecular weight is 220.151. The purity is usually 95%.

6-chloro-N-(4-chlorophenyl)-2-methylpyrimidin-4-amine

In Stock

• CAS RN:
• 856976-05-1

• Formula:
• C11H9Cl2N3

• InChI:
• InChI=1S/C11H9Cl2N3/c1-7-14-10(13)6-11(15-7)16-9-4-2-8(12)3-5-9/h2-6H,1H3,(H,14,15,16)

• InChIKey:
• SKJSMUSOJGBEPN-UHFFFAOYSA-N

• 6-chloro-N-(4-chlorophenyl)-2-methylpyrimidin-4-amine is a useful research compound. Its molecular formula is C11H9Cl2N3 and its molecular weight is 254.11. The purity is usually 95%.

N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methoxybenzyl)oxalamide

In Stock

• CAS RN:
• 872976-05-1

• Formula:
• C24H31N3O6S

• InChI:
• InChI=1S/C24H31N3O6S/c1-16-12-17(2)22(18(3)13-16)34(30,31)27-10-7-11-33-21(27)15-26-24(29)23(28)25-14-19-8-5-6-9-20(19)32-4/h5-6,8-9,12-13,21H,7,10-11,14-15H2,1-4H3,(H,25,28)(H,26,29)

• InChIKey:
• UXVFBJXGVKNSLO-UHFFFAOYSA-N

• N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C24H31N3O6S and its molecular weight is 489.59. The purity is usually 95%.

cis-Benzyl 3-hydroxycyclobutylcarbamate

In Stock

• CAS RN:
• 937376-05-1

• Formula:
• C12H15NO3

• InChI:
• InChI=1S/C12H15NO3/c14-11-6-10(7-11)13-12(15)16-8-9-4-2-1-3-5-9/h1-5,10-11,14H,6-8H2,(H,13,15)

• InChIKey:
• BCFMGQOQYWGLIL-UHFFFAOYSA-N

• Cis-Benzyl 3-hydroxycyclobutylcarbamate is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.

methyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate

In Stock

• CAS RN:
• 864076-05-1

• Formula:
• C6H7BrN2O2

• InChI:
• InChI=1S/C6H7BrN2O2/c1-9-3-4(7)8-5(9)6(10)11-2/h3H,1-2H3

• InChIKey:
• ROEZBNMDDJUDSC-UHFFFAOYSA-N

• Methyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate is a useful research compound. Its molecular formula is C6H7BrN2O2 and its molecular weight is 219.04 g/mol. The purity is usually 95%.

3-Cyano-4'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898776-05-1

• Formula:
• C19H18N2O

• InChI:
• InChI=1S/C19H18N2O/c20-13-16-4-3-5-18(12-16)19(22)17-8-6-15(7-9-17)14-21-10-1-2-11-21/h3-9,12H,1-2,10-11,14H2

• InChIKey:
• WPVDKDPWWHGISC-UHFFFAOYSA-N

• 3-Cyano-4'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H18N2O and its molecular weight is 290.4 g/mol. The purity is usually 95%.

Unii-9ukq1NQ8YX

Usually In Stock

• CAS RN:
• 851376-05-1

• Formula:
• C26H28ClN3O7

• InChI:
• InChI=1S/C20H20ClN3.C6H8O7/c21-17-8-6-16(7-9-17)20-18-10-12-22-13-11-19(18)24(23-20)14-15-4-2-1-3-5-15;7-3(8)1-6(13,5(11)12)2-4(9)10/h1-9,22H,10-14H2;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)

• InChIKey:
• DIQZMBPDLFAJLK-UHFFFAOYSA-N

• Unii-9ukq1NQ8YX, also known as Unii-9ukq1NQ8YX, is a useful research compound. Its molecular formula is C26H28ClN3O7 and its molecular weight is 530 g/mol. The purity is usually 95%.

4-(difluoromethyl)-6-(p-tolyl)pyrimidin-2(1H)-one

In Stock

• CAS RN:
• 1271476-05-1

• Formula:
• C12H10F2N2O

• InChI:
• InChI=1S/C12H10F2N2O/c1-7-2-4-8(5-3-7)9-6-10(11(13)14)16-12(17)15-9/h2-6,11H,1H3,(H,15,16,17)

• InChIKey:
• YNRIJTZYGQBYGI-UHFFFAOYSA-N

• 4-(difluoromethyl)-6-(p-tolyl)pyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C12H10F2N2O and its molecular weight is 236.22 g/mol. The purity is usually 95%.

(5-Chloro-2-[(2,2-dimethylpropoxy)carbonyl]phenyl)boronic acid

In Stock

• CAS RN:
• 1315476-05-1

• Formula:
• C12H16BClO4

• InChI:
• InChI=1S/C12H16BClO4/c1-12(2,3)7-18-11(15)9-5-4-8(14)6-10(9)13(16)17/h4-6,16-17H,7H2,1-3H3

• InChIKey:
• YTWKNWCOCNXTEX-UHFFFAOYSA-N

• (5-Chloro-2-[(2,2-dimethylpropoxy)carbonyl]phenyl)boronic acid is a useful research compound. Its molecular formula is C12H16BClO4 and its molecular weight is 270.52 g/mol. The purity is usually 95%.

1-(Methoxymethyl)-1H-pyrazole-5-carbaldehyde

In Stock

• CAS RN:
• 2219376-05-1

• Formula:
• C6H8N2O2

• InChI:
• InChI=1S/C6H8N2O2/c1-10-5-8-6(4-9)2-3-7-8/h2-4H,5H2,1H3

• InChIKey:
• PINXQZOIYLFMQY-UHFFFAOYSA-N

• 1-(Methoxymethyl)-1H-pyrazole-5-carbaldehyde is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.142. The purity is usually 95%.

2-[2-[4-[(3-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379976-05-1

• Formula:
• C18H22N4O3

• InChI:
• InChI=1S/C18H22N4O3/c1-14-4-2-8-19-18(14)25-13-15-6-10-21(11-7-15)17(24)12-22-16(23)5-3-9-20-22/h2-5,8-9,15H,6-7,10-13H2,1H3

• InChIKey:
• OWECCISZTCLKHO-UHFFFAOYSA-N

• 2-[2-[4-[(3-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]pyridazin-3-one is a useful research compound. Its molecular formula is C18H22N4O3 and its molecular weight is 342.399. The purity is usually 95%.